Cas no 2228548-55-6 (2-2-(methylsulfanyl)phenylcyclopropan-1-amine)

• Product Name: 2-2-(methylsulfanyl)phenylcyclopropan-1-amine
• CAS No: 2228548-55-6
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 6212731
• PubChem ID: 165707083
• Update Time: 2025-07-19

2-2-(methylsulfanyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methylsulfanyl)phenylcyclopropan-1-amine
• EN300-1752082
• 2228548-55-6
• 2-[2-(methylsulfanyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C10H13NS/c1-12-10-5-3-2-4-7(10)8-6-9(8)11/h2-5,8-9H,6,11H2,1H3
• InChI Key： WIAYEUFDNNALCN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1CC1N

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-2-(methylsulfanyl)phenylcyclopropan-1-amine

Introduction to 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine (CAS No. 2228548-55-6)

2-2-(Methylsulfanyl)phenylcyclopropan-1-amine (CAS No. 2228548-55-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various biological and pharmacological applications. The molecule consists of a cyclopropane ring attached to a phenyl group, which is further substituted with a methylsulfanyl group. This intricate arrangement imparts specific chemical properties that make it an interesting subject for scientific investigation.

The chemical structure of 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine is defined by its molecular formula, C₁₀H₁₃NS, and its molecular weight of 179.27 g/mol. The presence of the cyclopropane ring and the methylsulfanyl group introduces unique reactivity and stability characteristics, which are crucial for its potential therapeutic applications. The cyclopropane ring, being highly strained, can participate in various chemical reactions, while the methylsulfanyl group can influence the compound's solubility and metabolic fate.

Recent studies have explored the biological activities of 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has shown that this compound can interact with serotonin receptors, specifically the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This interaction suggests that 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine could have applications in the treatment of mood disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine has also been studied to understand its behavior in biological systems. Research conducted by a team at the University of California found that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as a drug candidate. The compound's metabolic stability was assessed using liver microsomes, and it was found to be resistant to rapid metabolism, which is a desirable property for drugs designed for chronic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are focusing on both psychiatric disorders and inflammatory conditions, with the aim of establishing a robust clinical profile for this compound.

In conclusion, 2-2-(Methylsulfanyl)phenylcyclopropan-1-amine (CAS No. 2228548-55-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for potential new treatments in various medical fields.